Cas no 1258615-54-1 (4-(2-Chlorophenyl)picolinic acid)

• Product Name: 4-(2-Chlorophenyl)picolinic acid
• CAS No: 1258615-54-1
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 4691635
• Update Time: 2023-08-15

4-(2-Chlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chlorophenyl)picolinic acid

• Inchi： 1S/C12H8ClNO2/c13-10-4-2-1-3-9(10)8-5-6-14-11(7-8)12(15)16/h1-7H,(H,15,16)
• InChI Key： IBSQDXOARNZTAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CN=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 50.2